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Introduction
2',4'-Dimethoxypropiophenone, with the CAS number 831-00-5, is an aromatic ketone that

has garnered significant interest in the field of organic synthesis. Its structure, characterized by

a propiophenone backbone with two methoxy groups at the 2' and 4' positions of the phenyl

ring, makes it a valuable precursor for the synthesis of a variety of more complex molecules,

particularly flavonoids and other biologically active compounds. This guide provides a

comprehensive overview of its discovery, detailed synthetic methodologies, chemical and

physical properties, and its applications in modern research and development.

Discovery and Historical Context
The first documented synthesis of 2',4'-Dimethoxypropiophenone appears to date back to

the early 20th century. A publication in the Journal of the American Chemical Society in 1931 is

among the earliest references to this compound, suggesting its discovery and initial

characterization occurred during a period of burgeoning exploration in synthetic organic

chemistry[1]. The primary method for its synthesis, established early in its history, is the

Friedel-Crafts acylation, a cornerstone of aromatic chemistry. This classic reaction allows for

the direct introduction of an acyl group onto an aromatic ring, a process that was, and still is,

fundamental to the construction of a vast array of organic molecules.
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Chemical and Physical Properties
2',4'-Dimethoxypropiophenone is a solid at room temperature, with a melting point in the

range of 78-80°C[2][3]. It is largely insoluble in water but soluble in common organic solvents. A

summary of its key properties is provided in the table below.

Property Value Source

Chemical Formula C₁₁H₁₄O₃ [2]

Molar Mass 194.23 g/mol [2]

CAS Number 831-00-5 [2]

Appearance Solid

Melting Point 78-80 °C [2][3]

Boiling Point
~295 °C at 760 mmHg

(estimated)

Solubility
Insoluble in water, soluble in

organic solvents

Spectroscopic data is essential for the identification and characterization of 2',4'-
Dimethoxypropiophenone. Key spectral features are summarized below:

¹H NMR: The proton NMR spectrum will show characteristic signals for the ethyl group (a

triplet and a quartet), two distinct singlets for the methoxy groups, and signals in the aromatic

region corresponding to the three protons on the substituted phenyl ring.

¹³C NMR: The carbon NMR spectrum will display signals for the carbonyl carbon, the

carbons of the ethyl group, the two methoxy carbons, and the carbons of the aromatic ring.

IR Spectroscopy: The infrared spectrum is characterized by a strong absorption band for the

carbonyl (C=O) stretching vibration, typically around 1670-1680 cm⁻¹, and bands

corresponding to C-O stretching of the methoxy groups and C-H bonds.

Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the

molecular weight of the compound (m/z = 194.23) and characteristic fragmentation patterns.
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Comprehensive, experimentally determined spectroscopic data for 2',4'-
Dimethoxypropiophenone is available in public databases such as PubChem and

SpectraBase[4].

Synthesis of 2',4'-Dimethoxypropiophenone
The most common and historically significant method for the synthesis of 2',4'-
Dimethoxypropiophenone is the Friedel-Crafts acylation of 1,3-dimethoxybenzene. This

electrophilic aromatic substitution reaction involves the reaction of 1,3-dimethoxybenzene with

a propionylating agent, such as propionyl chloride or propionic anhydride, in the presence of a

Lewis acid catalyst.

Reaction Mechanism: Friedel-Crafts Acylation
The mechanism of the Friedel-Crafts acylation is a well-established electrophilic aromatic

substitution pathway.

Acylium Ion Formation

Electrophilic Attack Deprotonation and Product Formation

Propionyl Chloride (CH₃CH₂COCl)

[CH₃CH₂CO]⁺[AlCl₄]⁻
Acylium Ion Complex+ AlCl₃

Aluminum Chloride (AlCl₃)

Arenium Ion Intermediate
(Sigma Complex)

+ 1,3-Dimethoxybenzene

1,3-Dimethoxybenzene

Product-Catalyst Complex- H⁺ 2',4'-DimethoxypropiophenoneAqueous Workup

Click to download full resolution via product page

Caption: Mechanism of Friedel-Crafts Acylation for 2',4'-Dimethoxypropiophenone Synthesis.

Experimental Protocol: Friedel-Crafts Acylation of 1,3-
Dimethoxybenzene
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The following is a representative experimental protocol for the synthesis of 2',4'-
Dimethoxypropiophenone via Friedel-Crafts acylation.

Materials:

1,3-Dimethoxybenzene

Propionyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (CH₂Cl₂) (anhydrous)

Hydrochloric acid (HCl), concentrated

Sodium bicarbonate (NaHCO₃) solution, saturated

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Ice

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a reflux condenser with a drying tube is charged with

anhydrous aluminum chloride and anhydrous dichloromethane under an inert atmosphere

(e.g., nitrogen or argon).

Cooling: The flask is cooled in an ice bath to 0-5 °C.

Addition of Propionyl Chloride: Propionyl chloride is added dropwise to the stirred

suspension of aluminum chloride in dichloromethane.

Formation of the Acylium Ion: The mixture is stirred at 0-5 °C for a short period to allow for

the formation of the acylium ion complex.

Addition of 1,3-Dimethoxybenzene: A solution of 1,3-dimethoxybenzene in anhydrous

dichloromethane is added dropwise from the dropping funnel, maintaining the temperature
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between 0-5 °C.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for several hours until the reaction is complete (monitored by TLC).

Quenching: The reaction mixture is slowly and carefully poured onto a mixture of crushed ice

and concentrated hydrochloric acid with vigorous stirring.

Extraction: The organic layer is separated, and the aqueous layer is extracted with

dichloromethane. The combined organic layers are washed with water, saturated sodium

bicarbonate solution, and brine.

Drying and Evaporation: The organic layer is dried over anhydrous magnesium sulfate or

sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the

crude product.

Purification: The crude 2',4'-Dimethoxypropiophenone can be purified by recrystallization

from a suitable solvent (e.g., ethanol or methanol) or by column chromatography on silica

gel.

Alternative Synthetic Routes
While Friedel-Crafts acylation is the most prevalent method, other synthetic strategies have

been explored. One such method involves the reaction of respropiophenone (2,4-

dihydroxypropiophenone) with a methylating agent like dimethyl sulfate in the presence of a

base[5]. This approach is a two-step process involving the initial synthesis of the

dihydroxypropiophenone followed by etherification.

Applications in Organic Synthesis
2',4'-Dimethoxypropiophenone is a key intermediate in the synthesis of various organic

compounds, particularly those with potential pharmaceutical applications.

Synthesis of Chalcones
A primary application of 2',4'-Dimethoxypropiophenone is in the Claisen-Schmidt

condensation reaction with various aromatic aldehydes to produce chalcones. Chalcones are a

class of flavonoids that exhibit a wide range of biological activities, including anti-inflammatory,
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antioxidant, and anticancer properties. The 2',4'-dimethoxy substitution pattern in the starting

propiophenone influences the electronic properties and reactivity of the resulting chalcone,

which can in turn affect its biological activity.

2',4'-Dimethoxypropiophenone

Chalcone Derivative

+ R-CHO, Base (e.g., NaOH or KOH)

Aromatic Aldehyde
(R-CHO)

Click to download full resolution via product page

Caption: General scheme for the synthesis of chalcones from 2',4'-
Dimethoxypropiophenone.

Precursor to Heterocyclic Compounds
The chalcones derived from 2',4'-Dimethoxypropiophenone can be further utilized as

synthons for the construction of various heterocyclic ring systems, such as pyrazolines,

isoxazoles, and pyrimidines. These heterocyclic scaffolds are prevalent in many approved

drugs and are of great interest to medicinal chemists.

Conclusion
2',4'-Dimethoxypropiophenone is a synthetically versatile aromatic ketone with a history

rooted in the foundational principles of organic chemistry. Its preparation via the robust Friedel-

Crafts acylation remains a staple in synthetic laboratories. The true value of this compound lies

in its role as a key building block for the synthesis of a diverse array of biologically active

molecules, particularly chalcones and their heterocyclic derivatives. As research in drug

discovery and materials science continues to advance, the demand for such versatile

intermediates is likely to persist, ensuring the continued relevance of 2',4'-
Dimethoxypropiophenone in the field of chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 831-00-5_2',4'-二甲氧基苯丙酮CAS号:831-00-5_2',4'-二甲氧基苯丙酮【结构式 性质
英文】 - 化源网 [chemsrc.com]

2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

4. Propiophenone - Wikipedia [en.wikipedia.org]

5. prepchem.com [prepchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2',4'-
Dimethoxypropiophenone: Discovery, Synthesis, and Applications]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1345466#2-4-
dimethoxypropiophenone-discovery-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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